Cas no 1354953-55-1 (7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine)

• Product Name: 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• CAS No: 1354953-55-1
• MF: C₉H₁₀F₂N₂
• MW: 184.185908794403
• MDL: MFCD20502032
• CID: 4592567
• Update Time: 2025-10-31

7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• 1H-1,5-Benzodiazepine, 7,8-difluoro-2,3,4,5-tetrahydro-

• MDL： MFCD20502032
• Inchi： 1S/C9H10F2N2/c10-6-4-8-9(5-7(6)11)13-3-1-2-12-8/h4-5,12-13H,1-3H2
• InChI Key： XJFPSKRYBKYYNR-UHFFFAOYSA-N
• SMILES： N1C2=CC(F)=C(F)C=C2NCCC1

Additional information on 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

Introduction to 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS No. 1354953-55-1)

7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine, identified by its Chemical Abstracts Service (CAS) number 1354953-55-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazepine class, a well-known group of psychoactive drugs characterized by their efficacy in anxiolytic, sedative, and muscle relaxant applications. The introduction of fluorine atoms at the 7 and 8 positions of the benzodiazepine core significantly modulates its pharmacokinetic and pharmacodynamic properties, making it a subject of intense study for potential therapeutic applications.

The structural modification of 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine introduces unique electronic and steric properties that influence its interaction with biological targets. The fluorine atoms enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications have been extensively explored in recent years to develop novel analogs with improved pharmacological profiles. The compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents has also been a focal point of interest among synthetic chemists.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and metabolic fate of 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine with high precision. These studies have revealed that the fluorinated benzodiazepine exhibits enhanced binding to GABA-A receptors compared to its non-fluorinated counterparts. This observation aligns with the broader trend in benzodiazepine research aimed at developing ligands with improved selectivity and reduced side effects.

The pharmacological significance of 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine has been further underscored by preclinical studies demonstrating its potential in treating neurological disorders. For instance, research indicates that this compound may exhibit neuroprotective properties due to its ability to modulate neuronal excitability. The fluorine atoms play a crucial role in stabilizing the compound's bioactive conformation, thereby enhancing its therapeutic efficacy. These findings have prompted investigations into its potential use as a treatment for conditions such as epilepsy and anxiety disorders.

Synthetic methodologies for preparing 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine have also seen significant advancements. Modern synthetic routes leverage fluorination techniques such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions to introduce fluorine atoms with high precision. These methods not only improve yield but also minimize unwanted byproducts. The development of efficient synthetic strategies is essential for scaling up production and facilitating further pharmacological investigations.

The safety profile of 7,8-difluoro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine is another critical aspect that has been thoroughly evaluated in preclinical studies. Unlike some traditional benzodiazepines that are associated with tolerance and dependence issues، this compound demonstrates a favorable safety profile in animal models. This is attributed to its optimized binding kinetics and reduced potential for abuse. Such characteristics make it an attractive candidate for further development into a next-generation therapeutic agent.

Recent clinical trials have begun to explore the efficacy of 7，8-difluoro -2，3，4，5 -tetrahydro - 1H - 1，5 -benzodiazepine in treating patients with severe anxiety disorders. The results from these trials suggest that the compound may offer a more balanced therapeutic window compared to existing treatments。 This means it could provide effective relief without the same level of side effects or risk of dependence。 The trials have also highlighted the importance of individualized dosing strategies to maximize efficacy while minimizing adverse effects。

The future directions for research on 7，8-difluoro -2，3，4，5 -tetrahydro - 1H - 1，5 -benzodiazepine are multifaceted。 Further studies are needed to elucidate its mechanism of action at a molecular level。 Additionally， exploring its potential in combination therapies could lead to novel treatment paradigms for neurological and psychiatric disorders。 Collaborative efforts between chemists、 pharmacologists、 and clinicians will be essential in translating these findings into clinical practice。

The impact of 7，8-difluoro -2，3，4，5 -tetrahydro - 1H - 1，5 -benzodiazepine extends beyond its immediate therapeutic applications。 Its development exemplifies the broader trend toward designing more targeted、 safer pharmaceutical agents through structural optimization。 As research continues、 this compound has the potential to revolutionize treatments for a variety of conditions、 improving patient outcomes worldwide。